![molecular formula C14H14INO B3893864 2-[2-(2-hydroxyphenyl)vinyl]-1-methylpyridinium iodide](/img/structure/B3893864.png)
2-[2-(2-hydroxyphenyl)vinyl]-1-methylpyridinium iodide
Overview
Description
2-[2-(2-hydroxyphenyl)vinyl]-1-methylpyridinium iodide, also known as MitoPY1, is a fluorescent probe that is used to detect mitochondrial reactive oxygen species (ROS) in living cells. This compound has gained significant attention in the scientific community due to its unique properties, which allow for the accurate measurement of mitochondrial ROS levels in real-time.
Mechanism of Action
2-[2-(2-hydroxyphenyl)vinyl]-1-methylpyridinium iodide works by selectively targeting mitochondrial ROS and undergoing a chemical reaction that results in the emission of fluorescence. This allows for the accurate measurement of mitochondrial ROS levels in real-time, providing valuable insights into the role of mitochondrial ROS in various biological processes.
Biochemical and Physiological Effects:
This compound has been shown to have minimal cytotoxicity and does not interfere with mitochondrial function, making it an ideal tool for studying mitochondrial ROS in living cells. It has been used to study the effects of various compounds on mitochondrial ROS levels, as well as the effects of mitochondrial ROS on cellular signaling pathways.
Advantages and Limitations for Lab Experiments
One of the main advantages of 2-[2-(2-hydroxyphenyl)vinyl]-1-methylpyridinium iodide is its ability to accurately measure mitochondrial ROS levels in real-time, providing valuable insights into the role of mitochondrial ROS in various biological processes. However, one limitation of this compound is that it is not suitable for use in vivo, as it cannot penetrate cell membranes.
Future Directions
There are several future directions for research involving 2-[2-(2-hydroxyphenyl)vinyl]-1-methylpyridinium iodide. One area of interest is the role of mitochondrial ROS in cancer development and progression, and how this compound can be used to study this process. Another area of interest is the development of new fluorescent probes that are capable of targeting other cellular components, such as lysosomes or endoplasmic reticulum.
Scientific Research Applications
2-[2-(2-hydroxyphenyl)vinyl]-1-methylpyridinium iodide has been widely used in scientific research to study the role of mitochondrial ROS in various physiological and pathological conditions. It has been used to study the effects of oxidative stress on mitochondrial function, as well as the role of mitochondrial ROS in aging and disease.
properties
IUPAC Name |
2-[(Z)-2-(1-methylpyridin-1-ium-2-yl)ethenyl]phenol;iodide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H13NO.HI/c1-15-11-5-4-7-13(15)10-9-12-6-2-3-8-14(12)16;/h2-11H,1H3;1H | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LRLSCHFLSMUVTD-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C[N+]1=CC=CC=C1C=CC2=CC=CC=C2O.[I-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[N+]1=CC=CC=C1/C=C\C2=CC=CC=C2O.[I-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H14INO | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
339.17 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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